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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR 1824 is a potent and selective non-agonist ligand for the Peroxisome Proliferator-Activated

Receptor gamma (PPARγ).[1] Unlike traditional thiazolidinedione (TZD) antidiabetic drugs such

as rosiglitazone and pioglitazone, SR 1824 does not act as a classical agonist of PPARγ.

Instead, its primary mechanism of action is to block the cyclin-dependent kinase 5 (Cdk5)-

mediated phosphorylation of PPARγ at serine 273 (S273).[1][2] This phosphorylation event is

linked to the dysregulation of gene expression observed in obesity and insulin resistance.[1] By

specifically inhibiting this phosphorylation, SR 1824 offers a novel therapeutic strategy for type

2 diabetes and other metabolic disorders, potentially avoiding the side effects associated with

full PPARγ agonism.[2]

Chemical Properties and Storage
SR 1824 is a crystalline solid with the molecular formula C₃₃H₂₉BrN₂O₃ and a molecular weight

of 581.5 g/mol .[3]
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Property Value Source

Molecular Formula C₃₃H₂₉BrN₂O₃ [3]

Molecular Weight 581.5 g/mol [3]

Appearance Crystalline solid [3]

Purity ≥98% Apexbt

Storage Temperature -20°C [1]

Solubility
30 mg/mL in DMSO30 mg/mL

in DMF30 mg/mL in Ethanol
[3]

Ki for PPARγ 10 nM [1]

Note: For long-term storage, it is recommended to store SR 1824 as a solid at -20°C. Stock

solutions in solvents such as DMSO, DMF, or ethanol should be prepared fresh for optimal

performance. While some vendors suggest short-term storage of solutions, long-term storage is

generally not recommended.[1]

Mechanism of Action
In metabolic disease states such as obesity, increased activity of Cdk5 leads to the

phosphorylation of PPARγ at S273. This post-translational modification alters the transcriptional

activity of PPARγ, contributing to insulin resistance. SR 1824 binds to PPARγ and induces a

conformational change that prevents its phosphorylation by Cdk5, without activating the

receptor in the classical sense. This selective inhibition of phosphorylation restores the

expression of key genes involved in insulin sensitization, such as Adiponectin.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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